Cas no 2229314-70-7 (1-(5-chloropyridin-2-yl)methylpiperazine dihydrochloride)

• Product Name: 1-(5-chloropyridin-2-yl)methylpiperazine dihydrochloride
• CAS No: 2229314-70-7
• MF: C₁₀H₁₅Cl₂N₃
• MW: 248.152199983597
• MDL: MFCD31666727
• CID: 4641130
• PubChem ID: 137964557
• Update Time: 2025-05-19

1-(5-chloropyridin-2-yl)methylpiperazine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-[(5-chloropyridin-2-yl)methyl]piperazine dihydrochloride
• 1-(5-chloropyridin-2-yl)methylpiperazine dihydrochloride

• MDL： MFCD31666727
• Inchi： 1S/C10H14ClN3.ClH/c11-9-1-2-10(13-7-9)8-14-5-3-12-4-6-14;/h1-2,7,12H,3-6,8H2;1H
• InChI Key： OZTCWRBMSXZUAR-UHFFFAOYSA-N
• SMILES： C(N1CCNCC1)C1N=CC(Cl)=CC=1.Cl

Additional information on 1-(5-chloropyridin-2-yl)methylpiperazine dihydrochloride

Comprehensive Overview of 1-(5-chloropyridin-2-yl)methylpiperazine dihydrochloride (CAS No. 2229314-70-7)

In the realm of pharmaceutical and chemical research, 1-(5-chloropyridin-2-yl)methylpiperazine dihydrochloride (CAS No. 2229314-70-7) has emerged as a compound of significant interest. This derivative, characterized by its piperazine backbone and chloropyridine moiety, is widely studied for its potential applications in drug discovery and development. Researchers are particularly intrigued by its structural versatility, which allows for modifications to enhance bioavailability and target specificity.

The compound’s dihydrochloride form ensures improved solubility, a critical factor in formulation development. Recent trends in AI-driven drug discovery have highlighted the importance of such intermediates, as they serve as building blocks for small molecule therapeutics. Searches for "piperazine derivatives in medicine" or "chloropyridine applications" reflect growing curiosity about its role in treating neurological and metabolic disorders.

From a synthetic chemistry perspective, 1-(5-chloropyridin-2-yl)methylpiperazine dihydrochloride is often synthesized via nucleophilic substitution reactions, leveraging the reactivity of its chloropyridine group. Its stability under physiological conditions makes it a candidate for prodrug design, a hot topic in precision medicine forums. Questions like "How to optimize piperazine-based compounds?" or "What are the latest advances in heterocyclic chemistry?" dominate academic discussions.

Environmental and regulatory considerations also play a role in its adoption. The compound’s low ecotoxicity profile aligns with green chemistry principles, addressing concerns raised in searches such as "sustainable pharmaceutical synthesis." Furthermore, its compatibility with continuous flow manufacturing—a technique gaining traction in Industry 4.0—positions it as a future-proof intermediate.

In conclusion, 1-(5-chloropyridin-2-yl)methylpiperazine dihydrochloride (CAS No. 2229314-70-7) exemplifies the intersection of innovation and practicality. Its relevance to drug development, material science, and sustainable practices ensures its continued prominence in scientific literature and industrial applications.